3-(2-Chloropyridin-4-yl)-1-methyl-1H-pyrazol-5-amine

• Molecular Formula: C9H9ClN4
• Molecular Weight: 208.65 g/mol
• IUPAC Name: 5-(2-chloropyridin-4-yl)-2-methylpyrazol-3-amine
• InChI: InChI=1S/C9H9ClN4/c1-14-9(11)5-7(13-14)6-2-3-12-8(10)4-6/h2-5H,11H2,1H3
• InChI Key: DNSISSVKSRRIEC-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2=CC(=NC=C2)Cl)N

Description

3-(2-Chloropyridin-4-yl)-1-methyl-1H-pyrazol-5-amine is a useful research compound. Its molecular formula is C9H9ClN4 and its molecular weight is 208.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

This title intermediate was prepared starting from 18.B (3.10 g, 17.3 mmol) according the procedure described above for conversion of 18.B to 18.C, except that methylhydrazine (3.5 equiv.) was used. The crude product was purified by flash chromatography on silica gel using 0-8% MeOH/CH2Cl2 for elution to provide 23.A (3.44 g mg, 89%) as a brown solid.